Cas no 19149-48-5 (1-pentofuranosyltetrahydropyrimidin-2(1H)-one)
19149-48-5 structure
Product Name:1-pentofuranosyltetrahydropyrimidin-2(1H)-one
CAS No:19149-48-5
MF:C9H16N2O5
MW:232.233742713928
CID:907802
PubChem ID:290466
Update Time:2025-04-19
1-pentofuranosyltetrahydropyrimidin-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 1-pentofuranosyltetrahydropyrimidin-2(1H)-one
- 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinan-2-one
- 4-deoxytetrahydrouridine
- AC1L6DTQ
- AC1Q6FO6
- CHEBI:364963
- CTK0I3843
- NSC153788
- SureCN6675745
- 19149-48-5
- MLS003106397
- NSC-153788
- SMR001821303
- DTXSID80302812
- SCHEMBL6675745
- CHEMBL158455
-
- Inchi: 1S/C9H16N2O5/c12-4-5-6(13)7(14)8(16-5)11-3-1-2-10-9(11)15/h5-8,12-14H,1-4H2,(H,10,15)
- InChI Key: RUEVGIQZRMULBN-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C(NCCC1)=O)O)O
Computed Properties
- Exact Mass: 232.10598
- Monoisotopic Mass: 232.10592162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 102.26
1-pentofuranosyltetrahydropyrimidin-2(1H)-one Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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